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Compound of Interest

Compound Name: Ro-51

Cat. No.: B15588473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the detection of the 52 kDa Ro protein

(Ro52), also known as Tripartite Motif Containing 21 (TRIM21), by Western blot. Included are

recommendations for antibody selection, sample preparation, electrophoresis, and

immunodetection, as well as an overview of the key signaling pathways involving Ro52.

Introduction
Ro52/TRIM21 is an E3 ubiquitin ligase that plays a critical role in the innate immune system.[1]

[2] It functions as a cytosolic Fc receptor, detecting antibody-opsonized pathogens that have

entered the cell and targeting them for proteasomal degradation.[3] Ro52 is also a key

regulator of inflammatory signaling pathways, particularly the production of type I interferons

(IFNs).[2][4] It mediates the ubiquitination and subsequent degradation of several Interferon

Regulatory Factors (IRFs), including IRF3, IRF5, IRF7, and IRF8, thereby acting as a negative

regulator to prevent excessive immune responses.[2][4][5][6] Given its central role in immunity

and its association with autoimmune diseases like Sjögren's syndrome and Systemic Lupus

Erythematosus (SLE), accurate detection and quantification of Ro52 are crucial for research

and drug development.[1][7]

Antibody Selection for Ro52/TRIM21 Western Blot
The selection of a specific and sensitive primary antibody is paramount for a successful

Western blot. Below is a summary of validated antibodies for Ro52/TRIM21 detection. It is
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always recommended to consult the manufacturer's datasheet for the most up-to-date

information and validation in your specific sample type.

Catalog
Number

Product
Name

Host
Species

Clonality Reactivity
Recommen
ded Dilution
(WB)

RHD34301

Anti-

TRIM21/RO5

2 Antibody

(R1R23)

Rabbit Monoclonal Human
1:500 -

1:1000

NBP1-87122
TRIM21/SSA

1 Antibody
Rabbit Polyclonal Human Not Specified

sc-25351

52 kDa

Ro/SSA (D-

12)

Mouse Monoclonal Human
1:100 -

1:1000

MBS9516692

RO52 Rabbit

Polyclonal

Antibody

Rabbit Polyclonal
Human,

Mouse, Rat
Not Specified

sc-21367

52 kDa

Ro/SSA (M-

20)

Goat Polyclonal Mouse
1:200 -

1:2000

Ro52/TRIM21 Signaling Pathway
Ro52/TRIM21 is a key regulator in the innate immune response, particularly in the Toll-like

receptor (TLR) and Type I Interferon (IFN) signaling pathways. Upon viral recognition by TLRs

(e.g., TLR7), a signaling cascade is initiated, leading to the activation of Interferon Regulatory

Factors (IRFs). Activated IRFs translocate to the nucleus to induce the expression of Type I

IFNs. These IFNs then signal through their receptors (IFNAR) in an autocrine or paracrine

manner to induce the expression of hundreds of IFN-stimulated genes (ISGs), including Ro52

itself. Ro52 then acts in a negative feedback loop by targeting IRFs for ubiquitination and

proteasomal degradation, thus dampening the IFN response.[2][4]
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Ro52/TRIM21 in the TLR and IFN signaling pathways.
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Experimental Workflow for Ro52 Western Blot
The following diagram outlines the major steps involved in performing a Western blot for Ro52

detection. Each step is critical for obtaining clear and reproducible results.
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1. Sample Preparation
(Cell/Tissue Lysis)

2. Protein Quantification
(BCA or Bradford Assay)

3. SDS-PAGE
(10-12% Acrylamide Gel)

4. Protein Transfer
(PVDF or Nitrocellulose)

5. Blocking
(5% Milk or BSA in TBST)

6. Primary Antibody Incubation
(Anti-Ro52, 4°C Overnight)

7. Secondary Antibody Incubation
(HRP-conjugated, 1h RT)

8. Detection
(Chemiluminescence, ECL)

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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